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Compound of Interest

Compound Name: Vanadium(4+)

CAS No.: 22541-76-0

Cat. No.: B1211747

Get Quote

An In-depth Technical Guide on the Electronic Configuration of the Vanadium(4+) Ion

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the electronic configuration of the Vanadium(4+) ion,

a subject of considerable interest in various fields, including materials science, catalysis, and

pharmacology. Understanding the electronic structure of this ion is fundamental to elucidating

its chemical properties and reactivity.

Fundamental Properties of Vanadium
Vanadium (V) is a transition metal with the atomic number 23.[1][2][3][4][5] This indicates that a

neutral vanadium atom possesses 23 protons and 23 electrons. Its position in the periodic

table, within the d-block, foreshadows a complex electronic structure characterized by partially

filled d orbitals.

Ground State Electronic Configuration of Neutral
Vanadium

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1211747#bc-rfq
https://www.benchchem.com/product/b1211747/docs?utm_src=pdf-body#electronic-configuration-of-vanadium-4-ion
https://www.benchchem.com/product/b1211747/docs?utm_src=pdf-body#electronic-configuration-of-vanadium-4-ion
https://pubchem.ncbi.nlm.nih.gov/element/Vanadium
https://en.wikipedia.org/wiki/Vanadium
https://periodic-table.rsc.org/element/23/vanadium
https://hobart.k12.in.us/ksms/PeriodicTable/vanadium.htm
https://www.atomicnumber.net/element-vanadium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211747?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The ground state electronic configuration of a neutral vanadium atom is [Ar] 3d³ 4s².[1] This

configuration follows the Aufbau principle, where electrons fill the lowest energy orbitals first.

The 4s orbital is filled before the 3d orbital due to its slightly lower energy level in the neutral

atom.

Ionization and the Formation of Vanadium(4+)
The Vanadium(4+) ion, denoted as V⁴⁺, is formed when a neutral vanadium atom loses four

electrons. The process of electron removal, or ionization, occurs from the outermost shell first.

In the case of transition metals like vanadium, electrons are removed from the 4s orbital before

the 3d orbital.

The ionization process can be visualized as follows:

V → V⁺ + e⁻: The first electron is removed from the 4s orbital.

V⁺ → V²⁺ + e⁻: The second electron is also removed from the 4s orbital.

V²⁺ → V³⁺ + e⁻: The third electron is removed from the 3d orbital.

V³⁺ → V⁴⁺ + e⁻: The fourth electron is removed from the 3d orbital.

Electronic Configuration of the Vanadium(4+) Ion
Following the removal of four electrons, the electronic configuration of the Vanadium(4+) ion is

[Ar] 3d¹. This configuration signifies that the ion has one electron in its 3d orbital, leading to its

paramagnetic nature.

Data Presentation
Species

Atomic
Number (Z)

Electron
Configuration

Number of 3d
Electrons

Number of 4s
Electrons

Neutral

Vanadium (V)
23 [Ar] 3d³ 4s² 3 2

Vanadium(4+)

Ion (V⁴⁺)
23 [Ar] 3d¹ 1 0
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Experimental Protocols
The determination of electronic configurations is primarily based on spectroscopic data. Key

experimental techniques include:

Photoelectron Spectroscopy (PES): This technique measures the kinetic energy of electrons

ejected from a sample when it is irradiated with high-energy photons. The binding energies

of the electrons can be determined, providing direct evidence for the energy levels of the

orbitals and the number of electrons in each.

X-ray Absorption Spectroscopy (XAS): XAS, particularly techniques like X-ray Absorption

Near Edge Structure (XANES), can provide information about the oxidation state and the

local electronic structure of the absorbing atom. Changes in the absorption edge energy and

pre-edge features are indicative of the d-orbital occupancy.

A generalized workflow for determining the electronic configuration of an ion like V⁴⁺ using

these techniques would involve:

Sample Preparation: A compound containing the V⁴⁺ ion is prepared in a suitable form for

analysis (e.g., a thin film or a powdered sample).

Spectroscopic Measurement: The sample is analyzed using PES or XAS under ultra-high

vacuum conditions.

Data Analysis: The resulting spectra are analyzed to determine the binding energies of the

core and valence electrons. For XAS, the absorption features are compared to theoretical

models and standards to confirm the oxidation state and electronic configuration.

Visualization of the Ionization Process
The logical relationship of the ionization from a neutral Vanadium atom to a Vanadium(4+) ion

is depicted in the following diagram:

V
[Ar] 3d³ 4s²

V⁴⁺
[Ar] 3d¹

- 4e⁻
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Ionization of Vanadium to Vanadium(4+)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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